N-[(2S)-3-methyl-2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoyl]-L-valine

• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (2S)-3-methyl-2-[[(2S)-3-methyl-2-(4-oxo-1,2,3-benzotriazin-3-yl)butanoyl]amino]butanoic acid
• InChI: InChI=1S/C17H22N4O4/c1-9(2)13(17(24)25)18-15(22)14(10(3)4)21-16(23)11-7-5-6-8-12(11)19-20-21/h5-10,13-14H,1-4H3,(H,18,22)(H,24,25)/t13-,14-/m0/s1
• InChI Key: SXQQHHFQRVMVEQ-KBPBESRZSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)[C@H](C(C)C)N1C(=O)C2=CC=CC=C2N=N1
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C(C(C)C)N1C(=O)C2=CC=CC=C2N=N1

Description

3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID is a complex organic compound with a unique structure that includes a benzotriazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID typically involves multiple steps. One common method includes the reaction of anthranilic acid derivatives under specific conditions . The reaction conditions often require precise control of temperature, pH, and the use of catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of advanced equipment and techniques to monitor and control the reaction environment.

Chemical Reactions Analysis

Types of Reactions

3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary but often include controlled temperatures and pH levels.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxo-derivatives, while reduction may produce various reduced forms of the compound.

Scientific Research Applications

3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on biological systems, including its role as a neurotoxin.

Medicine: Investigated for its potential therapeutic properties, including antitumor activity.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID involves its interaction with specific molecular targets and pathways. It may act by inhibiting certain enzymes or receptors, leading to changes in cellular processes. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Sodium 3-methyl-2-oxobutyrate: A related compound with similar structural features.

3-Methyl-2-oxobutanoic acid: Another similar compound with comparable chemical properties.

Uniqueness

What sets 3-METHYL-2-[3-METHYL-2-(4-OXO-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-3-YL)BUTANAMIDO]BUTANOIC ACID apart is its unique benzotriazine ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.